Cas no 172516-33-5 (Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate)

Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[cthiophene]-1-carboxylate is a sulfur-containing heterocyclic compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a tetrahydrobenzothiophene core functionalized with a butylthio group and an ethyl carboxylate moiety, offering versatility for further derivatization. The presence of the thioether and carbonyl groups enhances reactivity, making it suitable for nucleophilic or electrophilic transformations. This compound may serve as a precursor in the synthesis of bioactive molecules or materials with tailored properties. Its stability under standard conditions and well-defined reactivity profile make it a practical choice for research and industrial applications requiring precise molecular modifications.
Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate structure
172516-33-5 structure
Product Name:Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate
CAS No:172516-33-5
MF:C15H20O3S2
MW:312.44750213623
MDL:MFCD00085061
CID:134113
PubChem ID:2778745
Update Time:2025-10-29

Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]thiophene-1-carboxylic acid, 3-(butylthio)-4,5,6,7-tetrahydro-4-oxo-,ethyl ester
    • Ethyl 3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-[c]thiophene-1-carboxylate
    • ETHYL 3-(BUTYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]THIOPHENE-1-CARBOXYLATE
    • ethyl 3-butylsulfanyl-4-oxo-6,7-dihydro-5H-2-benzothiophene-1-carboxylate
    • ethyl 3-butylthio-4-oxo-5,6,7-trihydrobenzo[1,2-c]thiophenecarboxylate
    • BUTTPARK 94\04-52
    • Ethyl 3-(butylthio)-4-oxo-4,5,6,7-terahydrobenzo[c]thiophene-1-carboxylate
    • ethyl 3-(butylsulfanyl)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
    • ETHYL 3-(1-N-BUTYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO(C)THIOPHENE-1-CARBOXYLATE
    • Ethyl3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
    • DTXSID20381106
    • 172516-33-5
    • Maybridge1_004690
    • SCHEMBL6992549
    • MFCD00085061
    • Benzo[c]thiophene-1-carboxylic acid,3-(butylthio)-4,5,6,7-tetrahydro-4-oxo-,ethyl ester
    • BDBM50048465
    • AKOS015908755
    • FT-0625991
    • CHEMBL130545
    • 3-Butylsulfanyl-4-oxo-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid ethyl ester
    • HMS554N04
    • A811426
    • AS-9155
    • CCG-240469
    • CS-0448545
    • DB-043904
    • ethyl 3-(butylsulfanyl)-4-oxo-6,7-dihydro-5H-2-benzothiophene-1-carboxylate
    • Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate
    • MDL: MFCD00085061
    • Inchi: 1S/C15H20O3S2/c1-3-5-9-19-15-12-10(7-6-8-11(12)16)13(20-15)14(17)18-4-2/h3-9H2,1-2H3
    • InChI Key: HCROBYJGELKPTO-UHFFFAOYSA-N
    • SMILES: S1C(=C2C(CCCC2=C1C(=O)OCC)=O)SCCCC

Computed Properties

  • Exact Mass: 312.08500
  • Monoisotopic Mass: 312.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 96.9Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 474.8°C at 760 mmHg
  • Flash Point: 240.9°C
  • Refractive Index: 1.571
  • PSA: 96.91000
  • LogP: 4.33600

Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate Pricemore >>

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